(2Z)-N-acetyl-6-bromo-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: N-acetyl-6-bromo-2-(4-fluorophenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C18H12BrFN2O3/c1-10(23)21-17(24)15-9-11-8-12(19)2-7-16(11)25-18(15)22-14-5-3-13(20)4-6-14/h2-9H,1H3,(H,21,23,24)
• InChI Key: IOPSZTLTFQFECA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=O)C1=CC2=C(C=CC(=C2)Br)OC1=NC3=CC=C(C=C3)F
• Molecular Formula: C18H12BrFN2O3
• Molecular Weight: 403.2 g/mol
• CAS No.: 312607-34-4

Description

(2Z)-N-acetyl-6-bromo-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C18H12BrFN2O3 and its molecular weight is 403.207. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of compounds like "(2Z)-N-acetyl-6-bromo-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide" often involves novel synthetic pathways to enhance the yield and effectiveness of the process. For example, Proença and Costa (2008) developed a simple and eco-friendly approach for the synthesis of 2-imino-2H-chromene-3-carboxamides through Knoevenagel condensation, highlighting the method's efficiency and environmental friendliness (Proença & Costa, 2008). Similarly, Shishkina et al. (2021) utilized quantum chemical methods to study the formation of concomitant polymorphs of a similar compound, showing how crystallization conditions affect molecular and crystal structures (Shishkina et al., 2021).

Biological Activities

The derivatives of 2H-chromene-3-carboxamide, including compounds structurally similar to "this compound," have shown a range of biological activities. Gill et al. (2016) reported the synthesis of 2-imino-2H-chromene-3(N-aryl)carboxamides and evaluated their cytotoxic activity against various human cancer cell lines, highlighting their potential as anticancer agents (Gill, Kumari, & Bariwal, 2016). Furthermore, the work by Ukhov et al. (2021) synthesized N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides, showing antimicrobial activity, indicating their relevance in developing new antimicrobial agents (Ukhov et al., 2021).

Selective Organelle Staining

Derivatives of 2-iminocoumarin-3-carboxamide, closely related to the compound , have been developed for biological imaging applications. Guo et al. (2011) introduced a class of small molecule fluorophores based on 2-iminocoumarin-3-carboxamide derivatives for selectively staining organelles in living cells, demonstrating their utility in cell biology research (Guo et al., 2011).